N'-(1-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N'-(naphthalene-1-carbonyl)-2-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C24H18FN3O3/c25-18-12-10-16(11-13-18)15-28-14-4-9-21(24(28)31)23(30)27-26-22(29)20-8-3-6-17-5-1-2-7-19(17)20/h1-14H,15H2,(H,26,29)(H,27,30)
• InChI Key: BKKNMIFYZIBYMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NNC(=O)C3=CC=CN(C3=O)CC4=CC=C(C=C4)F
• Molecular Formula: C24H18FN3O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 1105211-92-4

Description

N'-(1-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C24H18FN3O3 and its molecular weight is 415.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

A study by Liou et al. (2006) details the synthesis of a new naphthylamine-derived aromatic dicarboxylic acid used for creating poly(amine−hydrazide)s with potential applications as blue-light-emitting materials. These polymers exhibited high glass-transition temperatures and solubility in common organic solvents, suggesting their usefulness in the development of transparent and flexible films with good mechanical properties (Liou et al., 2006).

Chemical Sensing

Research conducted by Jose et al. (2018) focused on acylhydrazone derivatives synthesized from related hydrazides, demonstrating their specific response towards fluoride ions. These findings suggest applications in chemical sensing, where such derivatives can serve as selective sensors for fluoride detection in various environments (Jose et al., 2018).

Catalytic and Organic Synthesis

Sinha et al. (2009) described the coordination of a naphthyridine-functionalized N-heterocyclic carbene to various metals, displaying diverse binding modes. This research outlines the compound's utility in catalysis, particularly in hydrogen transfer reactions, underscoring its versatility in synthetic chemistry applications (Sinha et al., 2009).

Fluorescent Probing and Environmental Sensing

A study by Wang et al. (2017) developed a new fluorescent probe for Al3+ ions based on a 1,8-naphthalimide derivative, highlighting its application in detecting Al3+ in practical water samples. This work presents an approach to environmental monitoring, offering a method for the sensitive and selective detection of aluminum ions in various water sources (Wang et al., 2017).